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Compound of Interest

Compound Name: mitoTracker Orange

Cat. No.: B1264296 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of MitoTracker Orange CMTMRos, a

fluorescent probe essential for mitochondrial labeling in living cells. This document details its

core features, benefits, and experimental protocols to empower researchers in utilizing this tool

for cellular analysis, particularly in the context of drug development and mitochondrial function

studies.

Core Features and Benefits
MitoTracker Orange CMTMRos is a cell-permeant dye that selectively accumulates in

mitochondria, driven by the mitochondrial membrane potential. A key advantage of this probe is

its mild thiol-reactivity, which allows it to covalently bind to mitochondrial proteins, ensuring its

retention even after cell fixation and permeabilization. This feature makes it an invaluable tool

for experiments requiring subsequent immunocytochemistry or other downstream processing.

Its orange fluorescence is well-separated from green fluorescent proteins (GFP), making it

ideal for multiplexing studies.

While specific quantitative data on the photostability of MitoTracker Orange CMTMRos is not

readily available in published literature, qualitative comparisons suggest it is more photostable

than older mitochondrial dyes like Rhodamine 123. However, as with many fluorescent probes,

prolonged exposure to high-intensity light can lead to phototoxicity and photobleaching.

Researchers should optimize imaging conditions to minimize these effects. Similarly, specific
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IC50 values for cytotoxicity are not widely reported, but it is generally recommended to use the

lowest effective concentration to avoid potential cytotoxic effects at higher concentrations.

Quantitative Data
The following tables summarize the available quantitative data for MitoTracker Orange
CMTMRos.

Property Value Reference

Excitation Maximum 551 nm [1][2]

Emission Maximum 576 nm [1][2]

Fluorescence Quantum Yield 0.64 [3]

Molar Extinction Coefficient Not available

Parameter Value

Photostability Not available

Cytotoxicity (IC50) Not available

Mechanism of Action
The mechanism of MitoTracker Orange CMTMRos involves a two-step process. Initially, the

cationic dye is electrophoretically drawn to the negatively charged mitochondrial matrix, a

process dependent on the mitochondrial membrane potential. Subsequently, its chloromethyl

group reacts with thiol groups on mitochondrial proteins and peptides, forming covalent bonds.

This covalent linkage is crucial for retaining the dye within the mitochondria, even if the

membrane potential is lost.
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Caption: Mechanism of MitoTracker Orange CMTMRos accumulation and retention in

mitochondria.

Experimental Protocols
Live-Cell Staining Protocol
This protocol is a general guideline and should be optimized for specific cell types and

experimental conditions.

Prepare Staining Solution:

Prepare a 1 mM stock solution of MitoTracker Orange CMTMRos in high-quality,

anhydrous dimethyl sulfoxide (DMSO).

Dilute the stock solution in pre-warmed (37°C) cell culture medium to a final working

concentration of 25-500 nM. The optimal concentration may vary depending on the cell

type.

Cell Staining:

Remove the culture medium from the cells.

Add the pre-warmed staining solution to the cells.

Incubate for 15-45 minutes at 37°C.

Wash and Image:
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Remove the staining solution.

Wash the cells three times with pre-warmed culture medium.

Image the cells using a fluorescence microscope with appropriate filters for orange

fluorescence (Excitation: ~551 nm, Emission: ~576 nm).

Post-Staining Fixation Protocol
MitoTracker Orange CMTMRos staining is well-retained after formaldehyde fixation.

Stain Live Cells: Follow the live-cell staining protocol as described above.

Fixation:

After washing, add a 3.7% formaldehyde solution in PBS to the cells.

Incubate for 15 minutes at room temperature.

Permeabilization (Optional):

If subsequent immunocytochemistry is required, wash the cells with PBS and then

permeabilize with a solution of 0.2% Triton X-100 in PBS for 10 minutes.

Downstream Processing: Proceed with immunocytochemistry or other labeling procedures

as required.
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Experimental Workflow
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Caption: A streamlined workflow for live-cell staining and optional fixation using MitoTracker
Orange CMTMRos.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [MitoTracker Orange CMTMRos: An In-Depth Technical
Guide for Cellular Research]. BenchChem, [2025]. [Online PDF]. Available at:
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orange-for-researchers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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